Cas no 1021031-96-8 (3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021031-96-8
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6413155
• PubChem ID: 42109462
• Update Time: 2025-07-15

3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5047-0173
• AKOS024493434
• 1021031-96-8
• 3-(4-methylbenzyl)-8-propionyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C18H23N3O3/c1-3-15(22)20-10-8-18(9-11-20)16(23)21(17(24)19-18)12-14-6-4-13(2)5-7-14/h4-7H,3,8-12H2,1-2H3,(H,19,24)
• InChI Key： SAXSQMIOBCZUSK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)CC)CC2)C(=O)N(CC2=CC=C(C)C=C2)C1=O

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-96-8)

3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This spirocyclic triazine derivative combines a benzyl moiety with a propanoyl group, embedded within a tricyclic framework, which contributes to its distinct chemical and pharmacological properties. The compound’s molecular structure, characterized by its spiro linkage between a decane ring and a triazaspiro core, offers a scaffold that is both rigid and versatile for further chemical modifications.

The synthesis of 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazaspiro[4.5]decane core requires precise control over reaction conditions to ensure high yield and purity. The presence of the benzyl and propanoyl substituents further complicates the synthetic route but also enhances the compound’s potential for interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such molecules with greater accuracy. Molecular docking studies have suggested that 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. These predictions are particularly intriguing given the structural similarity of this compound to known bioactive molecules.

In the realm of drug discovery, spirocyclic compounds have emerged as a promising class of scaffolds due to their ability to mimic natural products and exhibit favorable pharmacokinetic profiles. The triazaspiro[4.5]decane core in 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is no exception, offering a unique combination of rigidity and flexibility that could be exploited for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The presence of multiple reactive sites—such as the ketones in the dione moiety and the amide bond—provides chemists with ample opportunities to modify its structure and optimize its biological activity. This adaptability makes 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

Recent studies have also explored the role of tricyclic compounds in modulating neurological pathways. The spirocyclic nature of 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione suggests that it may interact with receptors or enzymes involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Preliminary experiments have shown promising results in cell-based assays, where the compound demonstrated dose-dependent effects on key pathological markers.

The benzyl group in this molecule is particularly noteworthy for its potential role in enhancing solubility and bioavailability—a critical factor in drug development. Additionally, the propanoyl substituent may contribute to metabolic stability by providing a site for enzymatic degradation at a controlled rate. These features collectively make 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione a structurally well-designed candidate for further investigation.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-[(4-methylphenyl)methyl]-8-propanoyl-1,3,8-triazaspiro[4.5]decane-2,4-dione will play an increasingly important role in drug discovery pipelines. The combination of computational modeling with experimental validation provides a robust framework for understanding their potential applications in medicine.

The future prospects for this compound are bright, with ongoing studies focusing on optimizing its synthetic pathways and exploring its pharmacological profile in vivo. Collaborative efforts between synthetic chemists and biologists will be essential to translate these promising findings into tangible therapeutic benefits for patients worldwide.